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Compound of Interest

Heptakis(2,3-dimethyl)-beta-
Compound Name:

cyclodextrin
CAS No.: 123155-05-5
Cat. No.: B1147321

Get Quote

\ J

Title: Precision Nomenclature and Structural Identity of Heptakis(2,3-di-O-methyl)-

-Cyclodextrin: A Technical Guide

Core Directive: The Nomenclature Matrix

In the field of supramolecular chemistry, "Dimethyl-beta-cyclodextrin” is a dangerously
ambiguous term. It frequently refers to Randomly Methylated

-Cyclodextrin (RAMEB) or the 2,6-isomer (DIMEB).

For high-precision applications—specifically chiral gas chromatography (GC) and
regioselective drug delivery—you are likely targeting the specific isomer: Heptakis(2,3-di-O-
methyl)-

-cyclodextrin.

The table below establishes the definitive taxonomy for this specific molecule to ensure
procurement and experimental accuracy.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1147321#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Category

Primary Identifier

Technical Notes

IUPAC / Systematic

Heptakis(2,3-di-O-

methyl)cyclomaltoheptaose

The most chemically accurate
descriptor. Explicitly denotes

substitution at the C2 and C3
secondary hydroxyl positions

on all 7 glucose units.

2,3-DM-

o Widely used in
Common Abbreviation o
chromatographic literature.
-CD
Critical: Do not confuse with
CAS Number 123155-05-5 CAS 51166-71-3 (2,6-isomer)

or 128446-36-6 (RAMEB).

Structural Synonym

Heptakis(2,3-dimethyl)-

-CD

Often used interchangeably
with the "di-O-methy!"
phrasing.[1][2]

Functional Synonym

2,3-Dimethyl-6-hydroxy-

Highlights that the C6 (primary)

hydroxyl group remains

Commercial Misnomer

-CD unsubstituted (native).
WARNING: If a vendor sells
Dimethyl- "Dimethyl CD" without

-Cyclodextrin

specifying positions, it is
almost certainly the 2,6-isomer

or a random mixture.

Structural Integrity & Isomerism (The "Why" It

Matters)

To utilize this molecule effectively, one must understand the causality of its structure. Native

-cyclodextrin has three hydroxyl groups per glucose unit:

e C2 & C3: Secondary hydroxyls (located at the wider rim of the torus).

e C6: Primary hydroxyl (located at the narrower rim).
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The 2,3-Dimethyl Advantage: By selectively methylating the C2 and C3 positions, you eliminate
the intramolecular hydrogen bond belt that typically makes native

-CD rigid and less soluble. However, unlike the 2,6-isomer, the 2,3-isomer leaves the C6
primary hydroxyls free.

e Impact on Solubility: High water solubility due to the disruption of the C2-C3 hydrogen
bonding network.

e Impact on Reactivity: The free C6-OH groups provide a "handle" for further functionalization
(e.g., sulfation to create chiral selectors for capillary electrophoresis) without disturbing the
chiral environment of the cavity entrance.

Synthesis Protocol: The Silyl-Protection Route

Direct methylation of

-CD usually results in the thermodynamic 2,6-product or random mixtures. To force the 2,3-
substitution, we must use a protection-deprotection strategy.

The following protocol is the gold standard for synthesizing high-purity Heptakis(2,3-di-O-
methyl)-

-CD.

Phase 1: Regioselective Protection (C6)

» Reagent:tert-Butyldimethylsilyl chloride (TBDMS-CI).
e Solvent: Anhydrous Pyridine.

e Mechanism: The bulky TBDMS group preferentially reacts with the accessible primary C6
hydroxyls, sterically hindering them from methylation later.

Phase 2: Methylation (C2 & C3)[1]

e Reagent: Methyl lodide (Mel).

e Base: Sodium Hydride (NaH) or Barium Oxide (BaO).
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o Solvent: DMF (N,N-Dimethylformamide).
e Protocol:
o Dissolve Heptakis(6-O-TBDMS)-

-CD in dry DMF.

o Add excess Mel and base at 0°C.
o Stir at room temperature for 24h.

o Validation: Monitor by TLC.[3][4][5] The disappearance of the starting material indicates
full methylation of the C2/C3 positions.

Phase 3: Deprotection (Restoring C6-OH)

e Reagent: Tetrabutylammonium fluoride (TBAF) or dilute acid.
e Solvent: THF (Tetrahydrofuran).

e Mechanism: Fluoride ions have a high affinity for silicon, cleaving the TBDMS ether and
restoring the native C6-OH group.

Phase 4: Purification
¢ Method: Column Chromatography (Silica Gel).

o Eluent: Chloroform/Methanol gradient.
» Target: Isolation of the single isomer Heptakis(2,3-di-O-methyl)-

-CD.

Visualization: The Regioselective Pathway

The following diagram illustrates the logical flow of the synthesis, highlighting the critical
decision points that ensure isomeric purity.
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Native B-Cyclodextrin

(C2, C3, C6 = OH)

Step 1: Silylation
(TBDMS-CI / Pyridine)

Protects Primary OH

Intermediate A:
Heptakis(6-O-TBDMS)-3-CD

l

Step 2: Methylation
(Mel / NaH / DMF)

Alkylates Secondary OH

Intermediate B:
Heptakis(2,3-di-O-Me-6-O-TBDMS)-3-CD

l

Step 3: Desilylation
(TBAF / THF)

Restores Primary OH

Target Product:

Heptakis(2,3-di-O-methyl)-B-CD
(C2, C3 =0OMe; C6 = OH)

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway ensuring exclusive methylation at the secondary
rim (C2, C3) while preserving the primary rim (C6).

Analytical Applications & Data

When using 2,3-DM-
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-CD, the following parameters are typical for characterization.

Parameter Specification Purpose

Confirms the addition of 14
Mass Spectrometry (ESI-MS) m/z = 1331.4 [M+Na]+ methyl groups (MW increase
from 1135 to 1331).

Two sharp singlets (approx.

NMR ( 3.5-3.6 ppm) indicate
Distinct -OMe singlets symmetry; lack of multiple
H) peaks confirms single isomer
status.

Significantly higher than native
Solubility > 500 mg/mL (Water)
-CD (18.5 mg/mL).

] ] High thermal stability suitable
Melting Point Decomp > 200°C )
for GC stationary phases.

Key Application: Chiral Gas Chromatography Unlike the 2,6-isomer, the 2,3-isomer is often
used as a stationary phase (diluted in polysiloxane) because the free C6-OH allows for
anchoring to the capillary wall or further derivatization to "tune" the chiral selectivity for specific
enantiomers [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. researchgate.net [researchgate.net]
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e 5. EP0121777A2 - Process for preparing heptakis-(2,6-di-O-methyl)-beta cyclodextrin -
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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